Cas no 2228222-84-0 (4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine
• CAS No: 2228222-84-0
• MF: C₈H₆FN₃S
• MW: 195.216742992401
• CID: 6015627
• PubChem ID: 165706225
• Update Time: 2025-11-06

4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine
• 2228222-84-0
• EN300-1787570

• Inchi： 1S/C8H6FN3S/c9-5-1-2-11-6(3-5)7-4-13-8(10)12-7/h1-4H,(H2,10,12)
• InChI Key： ZQJXGQFKGWKXFA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C=CN=1)F

Computed Properties

• Exact Mass: 195.02664654g/mol
• Monoisotopic Mass: 195.02664654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Additional information on 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine

Comprehensive Analysis of 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine (CAS No. 2228222-84-0): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine (CAS No. 2228222-84-0) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a fluoropyridine moiety linked to a thiazol-2-amine core, exhibits unique physicochemical properties that make it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, crop protection, and material science, aligning with current trends in precision medicine and sustainable agriculture.

The structural elegance of 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine lies in its balanced lipophilicity and hydrogen-bonding capacity, which are critical for bioavailability optimization in pharmaceutical formulations. Recent studies highlight its role as a kinase inhibitor scaffold, with particular relevance to cancer therapeutics and inflammatory diseases. The fluorine atom at the 4-position of the pyridine ring enhances metabolic stability, addressing a key challenge in modern medicinal chemistry.

From an agrochemical perspective, this compound demonstrates notable pesticidal activity against a range of crop pathogens. Its mechanism of action appears to involve enzyme inhibition in pest metabolic pathways, making it a subject of interest for developing next-generation pesticides with improved environmental safety profiles. The thiazole component contributes to its systemic movement in plants, a desirable trait for foliar applications.

Synthetic approaches to 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine typically involve cross-coupling reactions between appropriately functionalized pyridine and thiazole precursors. Recent advancements in catalytic fluorination methods have improved the efficiency of its production, reducing the need for hazardous reagents. The compound's crystalline form has been characterized by X-ray diffraction, revealing interesting molecular packing patterns that influence its solubility and formulation properties.

In the context of green chemistry initiatives, researchers are exploring biocatalytic routes for synthesizing this compound. The fluorinated heterocycle motif is gaining attention in PET imaging probe development, suggesting potential diagnostic applications. Stability studies indicate that 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine maintains integrity under standard storage conditions, with particular photostability advantages over non-fluorinated analogs.

The structure-activity relationship (SAR) of this compound continues to be a focus of investigation, with computational molecular modeling playing an increasingly important role. Its electronic properties, particularly the fluorine substituent effects on the pyridine ring system, are subjects of ongoing quantum chemical calculations. These studies aim to optimize its pharmacophore characteristics for specific biological targets.

From a commercial perspective, 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine represents an important building block in fine chemical synthesis. Its growing importance is reflected in patent filings across multiple sectors, particularly in innovative drug formulations and crop protection solutions. The compound's intellectual property landscape is evolving rapidly, with several composition-of-matter claims emerging in recent years.

Environmental fate studies suggest that 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine undergoes biodegradation under appropriate conditions, with the fluorine atom being retained in most transformation products. This information is crucial for assessing its ecological impact and developing appropriate risk mitigation strategies. Analytical methods for its detection, including LC-MS/MS techniques, have been validated for various matrices.

Looking forward, the scientific community anticipates expanded applications for 4-(4-fluoropyridin-2-yl)-1,3-thiazol-2-amine in functional materials and catalysis. Its unique electronic structure makes it a candidate for organic electronics applications, particularly in charge transport materials. The compound's versatility underscores the importance of fluorinated heterocycles in modern chemical research and development.